Cas no 2171625-32-2 (2-amino-5-(benzyloxy)-4-methylpentanoic acid)

• Product Name: 2-amino-5-(benzyloxy)-4-methylpentanoic acid
• CAS No: 2171625-32-2
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5867053
• PubChem ID: 165722419
• Update Time: 2025-08-03

2-amino-5-(benzyloxy)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(benzyloxy)-4-methylpentanoic acid
• EN300-1298606
• 2171625-32-2
• 5-(Benzyloxy)-L-Leucine

• Inchi： 1S/C13H19NO3/c1-10(7-12(14)13(15)16)8-17-9-11-5-3-2-4-6-11/h2-6,10,12H,7-9,14H2,1H3,(H,15,16)
• InChI Key： VVXODUGDJIQSTF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(C)CC(C(=O)O)N

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-amino-5-(benzyloxy)-4-methylpentanoic acid

Comprehensive Overview of 2-amino-5-(benzyloxy)-4-methylpentanoic acid (CAS No. 2171625-32-2): Properties, Applications, and Research Insights

2-amino-5-(benzyloxy)-4-methylpentanoic acid (CAS No. 2171625-32-2) is a specialized amino acid derivative with a unique molecular structure, combining a benzyloxy group and a methyl substituent on its pentanoic acid backbone. This compound has garnered significant attention in pharmaceutical research, peptide synthesis, and biochemical studies due to its potential as a building block for drug development and enzyme inhibition. Its chirality and functional groups make it a versatile candidate for modulating biological activity, particularly in targeting metabolic pathways and receptor interactions.

Recent trends in drug discovery highlight the growing demand for modified amino acids like 2-amino-5-(benzyloxy)-4-methylpentanoic acid. Researchers are actively exploring its role in prodrug design and targeted therapy, especially in oncology and neurology. A surge in searches for "non-proteinogenic amino acids in medicine" and "benzyloxy group applications" reflects this interest. The compound’s lipophilicity, enhanced by the benzyl ether moiety, improves membrane permeability—a critical factor in CNS drug delivery and bioavailability optimization.

From a synthetic perspective, CAS 2171625-32-2 serves as a key intermediate in solid-phase peptide synthesis (SPPS). Its N-terminal protection compatibility (e.g., Fmoc/Boc strategies) and side-chain stability under acidic conditions make it ideal for constructing peptide-based therapeutics. Laboratories focusing on GPCR-targeting peptides or antibody-drug conjugates (ADCs) frequently utilize this compound. Notably, its methyl group at the 4-position introduces steric effects that can influence conformational rigidity, a feature exploited in structure-activity relationship (SAR) studies.

Analytical characterization of 2-amino-5-(benzyloxy)-4-methylpentanoic acid typically involves HPLC-MS, NMR spectroscopy, and chiral resolution techniques. Purity thresholds (>98%) are crucial for high-throughput screening applications, as impurities may skew in vitro assay results. The rise of "quality control for synthetic amino acids" as a search term underscores industry emphasis on reproducibility. Storage recommendations usually include anhydrous conditions at -20°C to prevent racemization or benzyl ether cleavage.

Emerging applications extend to biocatalysis and enzyme engineering. The compound’s structure has been evaluated as a substrate for transaminases and racemases, aligning with the "green chemistry" movement. Patent literature reveals its incorporation into protease inhibitors and allosteric modulators, addressing popular queries like "small molecule inhibitors of protein-protein interactions." Furthermore, its metabolite profiling in hepatic microsomes provides insights into drug metabolism—a hot topic in preclinical development forums.

Regulatory and safety profiles of CAS 2171625-32-2 remain compliant with standard laboratory chemical guidelines. While not classified as hazardous, proper PPE protocols (gloves, goggles) are advised during handling. The compound’s environmental fate data is limited, prompting discussions on "sustainable amino acid synthesis"—a trending search phrase among green chemistry advocates.

In conclusion, 2-amino-5-(benzyloxy)-4-methylpentanoic acid exemplifies the intersection of medicinal chemistry and biomolecular design. Its multifaceted utility—from peptide therapeutics to enzyme substrate engineering—positions it as a valuable asset in both academic and industrial research. As demand grows for tailored amino acid derivatives, this compound will likely play a pivotal role in advancing precision medicine and catalytic biotechnology.